Cas no 10406-24-3 (3-Cyanobenzylamine)

• Product Name: 3-Cyanobenzylamine
• CAS No: 10406-24-3
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD06797832
• CID: 48589
• PubChem ID: 457594
• Update Time: 2025-11-02

3-Cyanobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)benzonitrile
• AKOS BB-9335
• Benzonitrile, 3-(aminomethyl)-
• 3-Cyanobenzylamine
• 3-Cyanobenzylamine
• 3-Aminomethyl-benzonitrile
• 3-(aminomethyl)benzenecarbonitrile
• m-Cyanobenzylamine
• PubChem18585
• 3-CYANOBENZYLAMIN
• 3-(Aminomethyl)-benzonitrile
• Benzonitrile,3-(aminomethyl)-
• XFKPORAVEUOIRF-UHFFFAOYSA-N
• CL8992
• SBB068717
• TRA0037170
• RP20017
• RP20022
• GS-4
• DTXSID80146233
• AM20050051
• GS-4384
• 10406-24-3
• 3-Aminomethylbenzonitrile
• J-512361
• MFCD06797832
• SCHEMBL580840
• A800886
• SY007081
• 2,4(1H,3H)-Pyrimidinedione,6-methyl-,2-hydrazone(9CI)
• EN300-33158
• AKOS000151182
• FT-0649951
• CHEMBL1178160
• CS-W005181
• DB-032261
• 3-(aminomethyl) benzonitrile

• MDL： MFCD06797832
• Inchi： 1S/C8H8N2/c9-5-7-2-1-3-8(4-7)6-10/h1-4H,5,9H2
• InChI Key： XFKPORAVEUOIRF-UHFFFAOYSA-N
• SMILES： NCC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.1
• Boiling Point: 263 ºCat 760 mmHg
• Flash Point: 112.9℃
• Refractive Index: 1.573
• PSA: 49.81000
• LogP: 1.71728

3-Cyanobenzylamine Security Information

• Hazardous Material transportation number：2735
• HazardClass：8
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 3-Cyanobenzylamine

3-Cyanobenzylamine (CAS No. 10406-24-3): A Versatile Chemical Intermediate for Modern Applications

3-Cyanobenzylamine (CAS No. 10406-24-3) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This aromatic amine, characterized by the presence of a cyano group and a benzylamine moiety, serves as a crucial building block in synthetic chemistry. Its unique structure enables diverse applications, ranging from drug development to advanced material science.

The molecular formula of 3-Cyanobenzylamine is C₈H₈N₂, with a molecular weight of 132.16 g/mol. The compound typically appears as a white to off-white crystalline powder, soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its chemical stability and reactivity make it an ideal candidate for various synthetic transformations, including nucleophilic substitutions and condensation reactions.

One of the most prominent uses of 3-Cyanobenzylamine is in the pharmaceutical industry, where it acts as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its potential in developing central nervous system (CNS) drugs, owing to its ability to cross the blood-brain barrier. Additionally, its cyano group offers a reactive site for further functionalization, making it valuable in creating novel drug candidates.

Beyond pharmaceuticals, 3-Cyanobenzylamine finds applications in agrochemicals and material science. In agrochemical research, it serves as a precursor for herbicides and insecticides, contributing to sustainable farming practices. In material science, its incorporation into polymers and coatings enhances properties such as thermal stability and adhesion, addressing the growing demand for high-performance materials in electronics and automotive industries.

The global market for 3-Cyanobenzylamine is expanding, driven by increasing R&D investments in pharmaceuticals and specialty chemicals. Industry reports highlight its rising demand in emerging economies, where local manufacturers are scaling up production to meet both domestic and international needs. Environmental regulations and the shift toward green chemistry are also influencing its synthesis methods, with a focus on reducing hazardous byproducts.

For researchers and procurement specialists, sourcing high-quality 3-Cyanobenzylamine is critical. Reputable suppliers emphasize purity (>98%) and provide detailed analytical reports, including HPLC and NMR data. Storage recommendations typically include keeping the compound in a cool, dry place, away from direct sunlight, to maintain its stability over time.

In summary, 3-Cyanobenzylamine (CAS No. 10406-24-3) stands out as a multifunctional chemical intermediate with broad industrial relevance. Its role in drug discovery, agrochemicals, and advanced materials underscores its importance in modern chemistry. As innovation continues to drive demand, this compound is poised to remain a cornerstone in synthetic applications worldwide.